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Compound of Interest

Compound Name: Celestolide

Cat. No.: B023127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Celestolide, a synthetic

musk fragrance, in water and various organic solvents. The information is intended to support

research, development, and formulation activities where Celestolide is utilized.

Introduction
Celestolide, with the chemical name 4-acetyl-1,1-dimethyl-6-tert-butyl-indan, is a widely used

fragrance ingredient valued for its persistent, musky scent.[1][2] Its physicochemical properties,

particularly its solubility, are critical for its application in various consumer products and for

understanding its environmental fate and toxicological profile. This document compiles

available quantitative and qualitative solubility data, details standard experimental protocols for

solubility determination, and provides a visual representation of a typical experimental

workflow.

Physicochemical Properties of Celestolide
A summary of the key physicochemical properties of Celestolide is presented below.
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Property Value Reference

Molecular Formula C₁₇H₂₄O [1]

Molecular Weight 244.37 g/mol [1]

Melting Point 78.5 °C [1]

Boiling Point 304.5 °C at 101.325 kPa [1]

log Kow (Octanol-Water

Partition Coefficient)
5.7 [1]

Solubility of Celestolide
Celestolide is characterized by its low solubility in water and high solubility in many organic

solvents.[2]

Aqueous Solubility
The solubility of Celestolide in water is consistently reported as low, though the exact values

vary across different sources. This variability may be attributed to different experimental

conditions and methods.

Solubility in Water Temperature Reference

0.015 mg/L Not Specified [1]

3.29 mg/L 24 °C [1]

0.82 g/L (820 mg/L) 25 °C [1]

Solubility in Organic Solvents
Celestolide exhibits good to excellent solubility in a wide range of organic solvents. A

comprehensive list of solubility data at 25 °C is provided below.
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Solvent Solubility (g/L) at 25 °C Reference

Acetone 346.01 [1]

Acetonitrile 234.38 [1]

n-Butanol 155.75 [1]

2-Butanone 393.3 [1]

1,4-Dioxane 573.64 [1]

DMF (Dimethylformamide) 691.68 [1]

Ethanol 154.64 [1]

Ethyl Acetate 282.27 [1]

Isobutanol 149.46 [1]

Isopropanol 157.59 [1]

Methanol 117.68 [1]

Methyl Acetate 342.97 [1]

n-Propanol 173.71 [1]

THF (Tetrahydrofuran) 830.92 [1]

Toluene 368.27 [1]

Qualitative solubility information also indicates that Celestolide is soluble in oils and slightly

soluble in chloroform and DMSO.[1][3]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure.

Standardized methods are crucial for obtaining reliable and comparable data. The following are

detailed methodologies for key experiments relevant to determining the solubility of substances

like Celestolide.

OECD Guideline 105: Water Solubility
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The OECD Guideline 105 for testing of chemicals, "Water Solubility," outlines two primary

methods for determining the water solubility of substances: the Column Elution Method and the

Flask Method.[4]

This method is suitable for substances with low solubility (generally below 10⁻² g/L).

Principle: A column is packed with an inert carrier material coated with the test substance.

Water is passed through the column at a slow, constant rate. The concentration of the

substance in the eluate is monitored over time. When the concentration reaches a plateau, it is

considered the saturation concentration, i.e., the water solubility.

Apparatus:

A jacketed column with a thermostat to maintain a constant temperature.

A pump for delivering a constant flow of water.

An analytical instrument to determine the concentration of the substance in the eluate (e.g.,

HPLC, GC-MS).

Inert carrier material (e.g., glass beads, silica).

Procedure:

Preparation of the Column: The test substance is dissolved in a volatile solvent and coated

onto the carrier material. The solvent is then completely evaporated. The coated carrier

material is packed into the column.

Elution: Water is pumped through the column at a low flow rate to ensure equilibrium is

reached.

Analysis: Fractions of the eluate are collected at regular intervals and the concentration of

the test substance is determined.

Determination of Solubility: A plot of concentration versus time (or volume) is generated. The

plateau of this curve gives the water solubility of the substance.

This method is suitable for substances with a solubility of 10⁻² g/L or higher.
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Principle: An excess amount of the test substance is added to a flask containing water. The

mixture is agitated at a constant temperature until saturation is reached. The concentration of

the substance in the aqueous phase is then determined.

Apparatus:

A flask with a stirrer (e.g., magnetic stirrer).

A constant temperature bath or incubator.

A filtration or centrifugation system to separate the undissolved solid.

An analytical instrument for concentration determination.

Procedure:

Equilibration: An excess of the solid test substance is added to a known volume of water in

the flask. The flask is sealed and placed in a constant temperature bath. The mixture is

agitated for a sufficient period to reach equilibrium (typically 24-48 hours, but may be longer).

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration. Care must be taken to avoid changes in temperature during this

step.

Analysis: The concentration of the test substance in the clear aqueous phase is determined

using a suitable analytical method.

Determination of Solubility: The measured concentration represents the water solubility of

the substance at the given temperature.

Slow-Stirring Method
The slow-stirring method is another technique used to determine the solubility of poorly soluble

substances, and it is particularly useful for avoiding the formation of emulsions or colloidal

suspensions that can occur with vigorous shaking.[2]

Principle: The test substance and the solvent (e.g., water) are placed in a vessel and stirred

very slowly to avoid disturbing the interface between the undissolved substance and the
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solvent. This gentle agitation allows for the establishment of a true equilibrium.

Apparatus:

A thermostated vessel.

A low-speed stirrer.

Analytical instrumentation for concentration measurement.

Procedure:

Setup: The test substance and solvent are added to the vessel, which is maintained at a

constant temperature.

Equilibration: The mixture is stirred at a very low speed for an extended period (can be

several days or even weeks) to allow for equilibrium to be reached without the formation of a

microdispersion.

Sampling and Analysis: Samples of the solvent are carefully taken over time and their

concentrations are measured.

Determination of Solubility: The solubility is determined when consecutive measurements

show a constant concentration, indicating that equilibrium has been achieved.

Experimental Workflow Visualization
The following diagram illustrates a general experimental workflow for determining the solubility

of a compound like Celestolide using the Flask Method, a widely recognized and applied

technique.
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Experimental Workflow for Solubility Determination (Flask Method)

Preparation

Equilibration

Phase Separation

Analysis

Result

Start: Obtain pure Celestolide sample

Weigh excess Celestolide

Add known volume of solvent to flask

Seal the flask

Agitate at constant temperature (e.g., 25°C)

Allow to equilibrate (e.g., 24-48h)

Centrifuge or filter the sample

Separate supernatant/filtrate

Analyze concentration of Celestolide 
 (e.g., HPLC, GC-MS)

Record concentration data

End: Report solubility value (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for determining solubility via the Flask Method.
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Conclusion
This technical guide provides a comprehensive summary of the solubility of Celestolide in

water and a variety of organic solvents, which is essential for its effective formulation and for

assessing its environmental impact. The detailed experimental protocols for standard solubility

determination methods offer a practical resource for researchers. The provided data and

methodologies are intended to be a valuable tool for scientists and professionals working with

this widely used fragrance compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scent.vn [scent.vn]

2. Slow-stir water solubility measurements of selected alcohols and diesters - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. oecd.org [oecd.org]

4. oecd.org [oecd.org]

To cite this document: BenchChem. [The Solubility Profile of Celestolide: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023127#solubility-of-celestolide-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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